tert-Butyl 3-(3-Nitro-1H-pyrazol-1-yl)azetidine-1-carboxylate

• Molecular Formula: C11H16N4O4
• Molecular Weight: 268.27 g/mol
• IUPAC Name: tert-butyl 3-(3-nitropyrazol-1-yl)azetidine-1-carboxylate
• InChI: InChI=1S/C11H16N4O4/c1-11(2,3)19-10(16)13-6-8(7-13)14-5-4-9(12-14)15(17)18/h4-5,8H,6-7H2,1-3H3
• InChI Key: SBARUEVZQHKBAB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)N2C=CC(=N2)[N+](=O)[O-]

Description

Tert-Butyl 3-(3-Nitro-1H-pyrazol-1-yl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C11H16N4O4 and its molecular weight is 268.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100-mL single-neck round-bottomed flask equipped with a magnetic stirrer and nitrogen inlet was charged with DMF (20 mL), 3-nitro-1H-pyrazole (1.00 g, 8.84 mmol), N-tert-butoxycarbonyl-3-iodoazetidine (3.00 g, 10.6 mmol) and potassium carbonate (2.45 g, 17.7 mmol), and the reaction mixture was stirred at 60° C. for 16 h. After this time the reaction was concentrated to dryness under reduced pressure, and the resulting residue was mixed with methylene chloride (15 mL) and water (15 mL). The aqueous layer was separated and extracted with methylene chloride (2×15 mL). The combined organic extracts were dried over sodium sulfate and concentrated under reduced pressure. The residue was purified by column chromatography to afford an 80% yield (1.92 g) of 105a as a yellow oil: 1H NMR (300 MHz, CDCl3) δ 7.64 (d, 1H, J=2.4 Hz), 6.97 (d, 1H, J=2.4 Hz), 5.13 (m, 1H), 4.44 (m, 2H), 4.33 (m, 2H), 1.47 (s, 9H).